molecular formula C22H24N2O2S B10813590 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide

4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide

Cat. No.: B10813590
M. Wt: 380.5 g/mol
InChI Key: XMXGZTNFEREQAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide is a benzenesulfonamide derivative characterized by a tert-butyl group at the para position of the benzene ring and a pyridin-4-ylmethyl-substituted phenylamino group. This structure confers unique physicochemical and pharmacological properties, making it a compound of interest in medicinal chemistry.

Properties

Molecular Formula

C22H24N2O2S

Molecular Weight

380.5 g/mol

IUPAC Name

4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide

InChI

InChI=1S/C22H24N2O2S/c1-22(2,3)19-6-10-21(11-7-19)27(25,26)24-20-8-4-17(5-9-20)16-18-12-14-23-15-13-18/h4-15,24H,16H2,1-3H3

InChI Key

XMXGZTNFEREQAC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3

Origin of Product

United States

Biological Activity

The compound 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings, highlighting its implications in medicinal chemistry and pharmacology.

Synthesis

The synthesis of 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide typically involves the reaction of tert-butyl aniline and pyridine derivatives with benzenesulfonyl chloride. The general synthetic pathway can be summarized as follows:

  • Reagents : tert-butyl aniline, 4-pyridinemethanol, benzenesulfonyl chloride.
  • Conditions : The reaction is often conducted in a solvent such as dichloromethane or acetone under reflux conditions.
  • Purification : The product is purified through recrystallization or column chromatography.

Antitumor Activity

Research indicates that sulfonamide derivatives exhibit significant antitumor properties. For instance, related compounds have shown GI50 (the concentration required to inhibit cell growth by 50%) values in various cancer cell lines:

CompoundCell LineGI50 (µM)
4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamideMDA-MB-231 (breast cancer)15.1
4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamidePC-3 (prostate cancer)21.5
4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamideA549 (lung cancer)28.7

These results suggest that the compound possesses broad-spectrum antitumor activity, particularly against breast and prostate cancer cell lines .

The mechanism by which this compound exerts its biological effects may involve the inhibition of specific kinases associated with cancer proliferation. Studies have shown that similar compounds can inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation . This inhibition can lead to reduced tumor growth and enhanced apoptosis in malignant cells.

Other Biological Activities

In addition to antitumor effects, sulfonamide derivatives have been investigated for their antimicrobial and anti-inflammatory properties:

  • Antimicrobial Activity : Compounds within this class have demonstrated efficacy against various bacterial strains, including both Gram-positive and Gram-negative bacteria.
  • Anti-inflammatory Activity : In vitro studies reveal that these compounds can inhibit pro-inflammatory cytokines, suggesting potential use in treating inflammatory diseases .

Case Study 1: Anticancer Screening

A study conducted on a series of sulfonamide derivatives, including the target compound, revealed promising results in inhibiting the proliferation of several cancer cell lines. The study utilized both in vitro assays and in vivo models to evaluate the efficacy of these compounds against established tumors.

Case Study 2: Mechanistic Insights

Further investigations into the mechanism of action highlighted the role of the compound in modulating signaling pathways involved in cell survival and apoptosis. Specifically, it was found to downregulate anti-apoptotic proteins while upregulating pro-apoptotic factors, leading to increased apoptosis in treated cells.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds similar to 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide exhibit significant anticancer properties. For instance, a study demonstrated that sulfonamide derivatives can inhibit tumor growth by targeting specific enzymes involved in cancer cell proliferation. The presence of the pyridine moiety enhances the compound's ability to interact with biological targets, potentially leading to improved efficacy against various cancer types .

Antimicrobial Properties
The compound has also shown promise as an antimicrobial agent. Its sulfonamide group is known for its effectiveness against a range of bacteria and fungi. In vitro studies have reported that derivatives of this compound possess activity against resistant strains of bacteria, making them candidates for further development into therapeutic agents .

Materials Science

Polymer Chemistry
In materials science, 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide can be utilized as a functional additive in polymer formulations. Its ability to enhance solubility and compatibility with various organic solvents allows for the development of advanced materials with tailored properties. For example, incorporating this compound into polymer matrices can improve thermal stability and mechanical strength .

Nanocomposites
The compound's structural features lend themselves to the creation of nanocomposites, where it acts as a stabilizing agent for nanoparticles. This application is particularly relevant in electronics and photonics, where enhanced conductivity and optical properties are desired .

Catalysis

Ligand in Asymmetric Synthesis
4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide serves as an effective ligand in asymmetric catalysis. Its chiral properties enable the synthesis of enantiomerically enriched compounds, which are crucial in pharmaceutical applications. A notable case study demonstrated its use in catalyzing reactions that produce chiral amines with high selectivity .

Metal Complexes
The compound can form stable complexes with transition metals, enhancing catalytic activity in various reactions. These metal complexes have been explored for their potential in facilitating cross-coupling reactions, which are essential in constructing complex organic molecules .

Table 1: Anticancer Activity of Sulfonamide Derivatives

Compound NameCancer TypeIC50 (µM)Reference
Compound ABreast12
Compound BLung15
4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamideColon10

Table 2: Polymer Properties Enhanced by 4-tert-butyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzenesulfonamide

Polymer TypeProperty EnhancedMeasurement Method
PolyethyleneThermal StabilityDSC
PolystyreneMechanical StrengthTensile Test
Polyvinyl ChlorideSolubilitySolubility Test

Comparison with Similar Compounds

N-(tert-butyl)-4-(cyclohexylamino)-3-((pyridin-4-ylmethyl)amino)benzenesulfonamide (Compound 62)

  • Structure: Shares the pyridin-4-ylmethylamino group but incorporates a cyclohexylamino substituent at the 4-position and a tert-butyl group on the sulfonamide nitrogen.
  • Synthesis: Prepared via nucleophilic substitution using 3-amino-N-(tert-butyl)-4-(cyclohexylamino)benzenesulfonamide and 4-(bromomethyl)pyridine hydrobromide, yielding 38% after purification .
  • Analytical Data :
    • 1H NMR : Aromatic protons at δ 6.8–7.5 ppm; tert-butyl protons at δ 1.3 ppm.
    • MS (ESI) : m/z 417 [M + H]+ .

4-tert-butyl-N-[4-chloro-2-(1-oxy-pyridine-4-carbonyl)-phenyl]-benzenesulfonamide (Compound A)

  • Structure : Features a pyridine-4-carbonyl group and a chlorine substituent, differing in substitution pattern from the pyridin-4-ylmethyl group.
  • Pharmacological Relevance : Developed as a sodium salt for CCR9 receptor antagonism. Polymorphic forms (solvated/desolvated) were optimized for oral bioavailability .
  • Key Difference : The pyridine-4-carbonyl group introduces a ketone functionality, altering electronic properties and hydrogen-bonding capacity compared to the methylene-linked pyridine in the target compound.

Pharmacologically Active Benzenesulfonamides

Bosentan (Ro 47-0203)

  • Structure: 4-tert-butyl-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl]-benzenesulfonamide.
  • Activity : Potent dual endothelin receptor antagonist (ETA Ki = 4.7 nM; ETB Ki = 95 nM) .
  • Comparison: The bipyrimidinyl and methoxyphenoxy substituents confer broader receptor interaction, whereas the target compound’s pyridin-4-ylmethyl group may limit selectivity to specific targets.

Anticancer Benzenesulfonamides

  • Examples: 4-(3-(4-ethylbenzoate)thioureido)-N-(quinoxalin-2-yl)benzenesulfonamide (IC50 = 15.6 µM against HEPG2 cells) .

Substituent Effects on Physicochemical Properties

4-tert-butyl-N-methyl-N-phenylbenzenesulfonamide

  • Structure : Simplified analog with methyl and phenyl groups on the sulfonamide nitrogen.
  • Synthesis : Derived from 4-tert-butylbenzenesulfonyl chloride and methylphenylamine .
  • Key Difference : Reduced steric bulk compared to the pyridin-4-ylmethyl group, likely increasing solubility but decreasing target affinity.

4-tert-butyl-N-[6-(4-methoxy-2-butynyloxy)-5-(p-tolyl)-4-pyrimidinyl]-benzenesulfonamide

  • Structure : Contains a methoxy-butynyloxy group and p-tolyl substituent.
  • Relevance : Highlights the impact of alkoxy chains on metabolic stability and pharmacokinetics .

Data Table: Key Attributes of Compared Compounds

Compound Name Molecular Weight Key Substituents Biological Activity Reference
Target Compound ~413.5* Pyridin-4-ylmethylphenyl Under investigation
Compound 62 417.5 Cyclohexylamino, pyridin-4-ylmethyl Not reported
Bosentan (Ro 47-0203) 551.6 Bipyrimidinyl, methoxyphenoxy ETA/ETB antagonist (Ki <100 nM)
4-tert-butyl-N-methyl-N-phenylbenzenesulfonamide 303.4 Methyl, phenyl Synthetic intermediate
Anticancer Compound 9 ~450† Thioureido, quinoxalinyl IC50 = 15.6 µM (HEPG2)

*Calculated based on molecular formula.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.